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Compound of Interest

Compound Name: Methyllycaconitine citrate

Cat. No.: B15623058 Get Quote

Methyllycaconitine Citrate Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of

Methyllycaconitine citrate (MLA).

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for solid Methyllycaconitine
citrate?

A1: Solid Methyllycaconitine citrate should be stored at -20°C under desiccating conditions.

Following this recommendation, the product can be stored for at least four years.[1]

Q2: How should I store reconstituted Methyllycaconitine citrate solutions?

A2: For reconstituted stock solutions, it is recommended to aliquot the solution to prevent

repeated freeze-thaw cycles.[2][3] For short-term storage, solutions can be kept at -20°C for up

to one month.[2] For longer-term storage, it is advisable to store the aliquots at -80°C, which

will maintain stability for up to six months.[2]

Q3: In which solvents can I dissolve Methyllycaconitine citrate?
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A3: Methyllycaconitine citrate is soluble in water up to 10 mM and in DMSO up to 100 mM.[4]

Q4: Is Methyllycaconitine citrate light sensitive?

A4: While specific photostability data is not readily available, it is recommended to protect the

compound from light.[3]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity.

Improper storage of the solid

compound.

Ensure the solid compound is

stored at -20°C under dry

conditions.

Improper storage of the

reconstituted solution.

Aliquot stock solutions and

store at -20°C for short-term or

-80°C for long-term use. Avoid

multiple freeze-thaw cycles.[2]

[3]

Degradation of the working

solution.

It is recommended to prepare

working solutions fresh on the

day of the experiment.[2]

Difficulty dissolving the

compound.

Incorrect solvent or

concentration.

Methyllycaconitine citrate is

soluble in water (up to 10 mM)

and DMSO (up to 100 mM).[4]

Ensure you are using an

appropriate solvent and not

exceeding the solubility limit.

Compound has degraded due

to improper storage.

If the compound has not been

stored correctly, it may have

degraded. It is advisable to

use a fresh vial of the

compound.

Stability and Storage Conditions Summary
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Form
Storage

Temperature
Duration Additional Notes

Solid -20°C
Up to 4 years or

more[1]

Store under

desiccating

conditions.

Reconstituted Stock

Solution
-20°C Up to 1 month[2]

Aliquot to avoid

freeze-thaw cycles.[2]

[3]

Reconstituted Stock

Solution
-80°C Up to 6 months[2]

Aliquot to avoid

freeze-thaw cycles.[2]

[3]

Experimental Workflow and Best Practices
To ensure the integrity of your experiments, it is crucial to follow a standardized workflow for

handling Methyllycaconitine citrate.
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Caption: Recommended workflow for handling and storing Methyllycaconitine citrate.

As a selective antagonist of the α7 nicotinic acetylcholine receptor (α7-nAChR), the proper

handling of Methyllycaconitine citrate is critical for obtaining reliable and reproducible results
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in neuroscience and drug development research.
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Caption: Simplified signaling pathway showing MLA's role as an α7-nAChR antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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